Cas no 120465-69-2 (3,7-Diazabicyclo[3.3.1]nonane,3-butyl-7-[(2,5-dimethoxyphenyl)sulfonyl]-9,9-dimethyl-)

3,7-Diazabicyclo[3.3.1]nonane,3-butyl-7-[(2,5-dimethoxyphenyl)sulfonyl]-9,9-dimethyl- structure
120465-69-2 structure
Product Name:3,7-Diazabicyclo[3.3.1]nonane,3-butyl-7-[(2,5-dimethoxyphenyl)sulfonyl]-9,9-dimethyl-
CAS No:120465-69-2
MF:C21H34N2O4S
MW:410.57066488266
CID:178347
PubChem ID:3078248
Update Time:2025-04-19

3,7-Diazabicyclo[3.3.1]nonane,3-butyl-7-[(2,5-dimethoxyphenyl)sulfonyl]-9,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3,7-Diazabicyclo[3.3.1]nonane,3-butyl-7-[(2,5-dimethoxyphenyl)sulfonyl]-9,9-dimethyl-
    • 7-butyl-3-(2,5-dimethoxyphenyl)sulfonyl-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane
    • 3,7-Diazabicyclo(3.3.1)nonane, 3-butyl-7-((2,5-dimethoxyphenyl)sulfonyl)-9,9-dimethyl-
    • 3-Butyl-7-((2,5-dimethoxyphenyl)sulfonyl)-9,9-dimethyl-3,7-diazabicyclo(3.3.1)nonane
    • 120465-69-2
    • DTXSID30923410
    • 3-Butyl-7-(2,5-dimethoxybenzene-1-sulfonyl)-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane
    • Inchi: 1S/C21H34N2O4S/c1-6-7-10-22-12-16-14-23(15-17(13-22)21(16,2)3)28(24,25)20-11-18(26-4)8-9-19(20)27-5/h8-9,11,16-17H,6-7,10,12-15H2,1-5H3
    • InChI Key: AYFJHIGVZUJIEA-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1OC)OC)(N1CC2CN(CCCC)CC(C1)C2(C)C)(=O)=O

Computed Properties

  • Exact Mass: 410.22412
  • Monoisotopic Mass: 410.223928
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.118
  • Boiling Point: 529.7°Cat760mmHg
  • Flash Point: 274.2°C
  • Refractive Index: 1.523
  • PSA: 59.08
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